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Compound of Interest

Compound Name: Trichostatin C

Cat. No.: B015485

Trichostatin C: A Versatile Tool for Directing
Stem Cell Fate

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Trichostatin C (TSC), a reversible, potent inhibitor of histone deacetylases (HDACS), has
emerged as a critical small molecule in the field of stem cell research. By modifying the
epigenetic landscape of stem cells, TSC provides a powerful tool to influence their
differentiation into various lineages, offering significant potential for regenerative medicine,
disease modeling, and drug discovery. These application notes provide a comprehensive
overview of TSC's mechanism, its diverse applications in stem cell differentiation, and detailed
protocols for its use.

Mechanism of Action: Epigenetic Modulation
through HDAC Inhibition

Trichostatin C exerts its effects by inhibiting class | and Il HDACs.[1][2][3] HDACs are a class
of enzymes responsible for removing acetyl groups from lysine residues on histone tails. This
deacetylation leads to a more compact chromatin structure, restricting the access of
transcription factors to DNA and thereby repressing gene expression.
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By inhibiting HDACs, TSC promotes histone hyperacetylation.[4] This "opening"” of the
chromatin structure allows for the expression of genes that are crucial for the differentiation of
stem cells into specific cell types.[4] The mechanism involves exposing local chromatin, which
permits the binding of transcription factors and significantly increases gene expression.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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